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Compound of Interest

2-{(4-
Compound Name:
Nitrophenoxy)methyllquinoline

CAS No.: 107813-50-3

Cat. No.: B8619048

Get Quote

Executive Summary & Pharmacophore Rationale

The compound 2-[(4-Nitrophenoxy)methyl]quinoline represents a critical scaffold in the
development of non-fluoroquinolone antimicrobial agents. Structurally, it combines a quinoline
core—historically validated for DNA intercalation and DNA gyrase inhibition—with a 4-
nitrophenoxy moiety via a flexible methyl-ether linker.

This application note details the protocols for synthesizing, characterizing, and biologically
profiling this compound. The 4-nitro group acts as a strong electron-withdrawing group (EWG),
influencing the lipophilicity and electronic distribution of the molecule, which are critical
parameters for membrane penetration and target binding affinity in bacterial pathogens like
Staphylococcus aureus and Mycobacterium tuberculosis.

Key Pharmacological Features[1]

e Quinoline Core: Primary binding motif for DNA gyrase (subunit A) and Topoisomerase IV.
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o Ether Linker (-CH2-O-): Provides rotational freedom, allowing the molecule to adopt an
optimal conformation within the enzyme's active site.

e 4-Nitro Substituent: Enhances metabolic stability and may contribute to redox-cycling
mechanisms toxic to anaerobic bacteria.

Chemical Synthesis & Characterization Protocol

Before biological testing, the integrity of the compound must be verified.[1] The standard
synthesis utilizes a Williamson ether synthesis pathway.

Synthesis Workflow (Williamson Ether Synthesis)

Reagents: 2-(Chloromethyl)quinoline (1.0 eq), 4-Nitrophenol (1.1 eq), Anhydrous Potassium
Carbonate (

, 2.0 eq), DMF or Acetone.

Protocol:

Activation: Dissolve 4-Nitrophenol in dry DMF (dimethylformamide). Add anhydrous

and stir at room temperature for 30 minutes to generate the phenoxide ion.

o Coupling: Dropwise add a solution of 2-(Chloromethyl)quinoline in DMF to the reaction
mixture.

o Reflux: Heat the mixture to 80°C (DMF) or reflux (Acetone) for 6-8 hours. Monitor via TLC
(Hexane:Ethyl Acetate 7:3).[1]

o Work-up: Pour the reaction mixture into ice-cold water. The solid precipitate is filtered,
washed with water, and recrystallized from ethanol.[1]

Structural Validation

e 1H-NMR (DMSO-ds): Look for the characteristic singlet of the -CH2-O- protons around

5.4-5.6 ppm. The quinoline aromatic protons will appear between

7.5-8.5 ppm.[1]
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» IR Spectroscopy: Confirm the presence of the Ether stretch (

) at ~1240 cm~* and Nitro stretches (

) at ~1520 cm~! (asymmetric) and ~1340 cm~1 (symmetric).

Application 1: In Vitro Antimicrobial Susceptibility
Testing (AST)[2]

Objective: Determine the Minimum Inhibitory Concentration (MIC) against a panel of Gram-
positive and Gram-negative bacteria.

Methodology: CLSI M07-A10 Broth Microdilution Standard.

Experimental Protocol

¢ Inoculum Preparation: Prepare a bacterial suspension from fresh colonies (18-24h) in saline
to match a 0.5 McFarland turbidity standard (

CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB) to achieve a final testing concentration
of

CFU/mL.[1]

o Compound Preparation: Dissolve 2-[(4-Nitrophenoxy)methyl]quinoline in 100% DMSO to
create a stock solution (e.g., 10 mg/mL).

o Plate Setup:

[¢]

Add 100 pL of MHB to columns 2-12 of a 96-well plate.

[¢]

Add 200 pL of the compound stock (diluted to 2x starting concentration) to column 1.

o

Perform serial 2-fold dilutions from column 1 to column 10.[1] Discard 100 pL from column
10.

o

Column 11: Growth Control (Bacteria + Solvent/DMSO).[1]

o

Column 12: Sterility Control (Media only).[1]
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e Inoculation: Add 100 pL of the diluted bacterial suspension to wells 1-11.
e Incubation: Incubate at 37°C for 18—24 hours (aerobic).

o Readout: The MIC is the lowest concentration showing no visible turbidity.[1]

Representative Data (Class Average)

The following data represents typical activity profiles for 2-(phenoxymethyl)quinoline derivatives
bearing electron-withdrawing groups (like 4-NOz2).

. . Activity
Organism Strain Type MIC Range (pg/mL) o
Classification
Staphylococcus N )
Gram-Positive 12.5-50.0 Moderate to High
aureus
Bacillus subtilis Gram-Positive 6.25-25.0 High
Escherichia coli Gram-Negative >100 Low (Efflux prone)

Mycobacterium ) o
] Acid-Fast 6.25-12.5 Promising (H37Rv)
tuberculosis

Candida albicans Fungal 50.0 - 100 Low

Analysis: The 4-nitro derivative typically shows superior potency against Gram-positive
organisms compared to the unsubstituted phenoxy analogue due to enhanced binding
interactions in the hydrophobic pocket of the target enzyme.

Application 2: Mechanism of Action (Molecular
Docking Workflow)

Objective: Predict the binding mode of the compound within the DNA Gyrase B subunit
(ATPase domain) or Subunit A (DNA cleavage core).[1]

Rationale: Quinoline derivatives often target the ATP-binding site of DNA Gyrase B,
competitively inhibiting the energy supply required for DNA supercoiling.
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Computational Workflow Diagram

The following Graphviz diagram illustrates the standard workflow for validating the mechanism
of action in silico before wet-lab confirmation.

DNA Gyrase B (PDB: 1KZN)

(Protein Preparation)

2-[(4-Nitrophenoxy)methyl]quinoline

Grid Box Generation
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Molecular Docking
(AutoDock Vina / Glide)

Binding Energy (kcal/mol)

Interaction Analysis
(H-bonds, Pi-Pi Stacking)

Select Top Pose

In Vitro ATPase Assay

(Confirmation)

Click to download full resolution via product page

Caption: Workflow for validating DNA Gyrase inhibition via molecular docking and subsequent
enzymatic assay.

Interpretation of Docking Results

e H-Bonding: Look for hydrogen bonds between the nitro group oxygens and key residues
(e.g., Arg76, Glu50 in E. coli GyrB).

» Pi-Stacking: The quinoline ring should exhibit Pi-Pi stacking interactions with aromatic
residues in the active site.
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» Binding Energy: A binding affinity (AG) lower than -7.5 kcal/mol generally correlates with
micromolar ICso values.

Application 3: Structure-Activity Relationship (SAR)
[2]

When optimizing this scaffold, the 4-nitro position is pivotal.

o Electronic Effect: The nitro group is a strong electron-withdrawing group (EWG). Studies
indicate that EWGs on the phenoxy ring often increase antibacterial activity compared to
electron-donating groups (like -OCHs or -CHs) by increasing the acidity of the molecule or
altering the dipole moment for better enzyme fit.[1]

¢ Positioning: The para (4-) position is often preferred over ortho (2-) due to steric hindrance
issues that prevent the ether linker from adopting the correct torsion angle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. CN102898366A - Method for one-step preparation of 2-methylquinoline - Google Patents
[patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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